2-Ethoxy-7-methoxychroman

• Molecular Formula: C12H16O3
• Molecular Weight: 208.25 g/mol
• IUPAC Name: 2-ethoxy-7-methoxy-3,4-dihydro-2H-chromene
• InChI: InChI=1S/C12H16O3/c1-3-14-12-7-5-9-4-6-10(13-2)8-11(9)15-12/h4,6,8,12H,3,5,7H2,1-2H3
• InChI Key: UNZXBZWHURUYQX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1CCC2=C(O1)C=C(C=C2)OC

Description

2-Ethoxy-7-methoxychroman is a useful research compound. Its molecular formula is C12H16O3 and its molecular weight is 208.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The above-obtained 2-ethoxy-7-hydroxychroman (10.9 g) was dissolved in 60 ml of methanol, and 10.6 g of dimethyl sulfate and 13.5 g of a 25% sodium hydroxide aqueous solution were added thereto at room temperature. The mixture was stirred at this temperature for 1 hour. After 30 ml of water was added thereto, the methanol was removed by distillation in vacuo, and the residue was extracted twice with 50 ml of toluene. The toluene layer was washed with water, and the toluene was removed by distillation in vacuo. The resulting residue was purified by distillation to obtain 11.0 g of a desired colorless liquid (yield 94%).